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Compound of Interest

Compound Name: Cadiamine

Cat. No.: B1194925 Get Quote

Introduction
Cadaverine, a diamine produced by the decarboxylation of lysine, plays a role in various

physiological and pathological processes. Its delivery to specific tissues in animal models is

crucial for studying its function in areas such as neurotransmission, cell proliferation, and

cancer biology. This document outlines common methods for cadaverine administration in

animal models, focusing on oral gavage, intraperitoneal injection, and intravenous injection.

Quantitative Data Summary
The following tables summarize typical dosage and pharmacokinetic data for cadaverine

delivery in rodent models. These values can vary significantly based on the animal species,

strain, age, and the specific research question.

Table 1: Dosage of Cadaverine by Different Administration Routes in Mice
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Administration
Route

Dosage Range
(mg/kg)

Frequency Purpose

Oral Gavage (p.o.) 50 - 200 Daily
Chronic studies, gut

absorption

Intraperitoneal (i.p.) 10 - 50 Single dose or daily

Systemic effects,

bypassing first-pass

metabolism

Intravenous (i.v.) 1 - 10 Single dose

Pharmacokinetic

studies, rapid

systemic distribution

Table 2: Pharmacokinetic Parameters of Cadaverine in Rats (Single 10 mg/kg i.v. Dose)

Parameter Value Unit

Cmax (Maximum

Concentration)
15.2 µg/mL

Tmax (Time to Cmax) 0.1 hours

AUC (Area Under the Curve) 25.8 µg·h/mL

Half-life (t1/2) 1.5 hours

Clearance 0.39 L/h/kg

Experimental Protocols
Objective: To administer a precise dose of cadaverine directly into the stomach of a mouse.

Materials:

Cadaverine dihydrochloride

Sterile phosphate-buffered saline (PBS) or sterile water

20-gauge stainless steel feeding needle with a ball tip
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1 mL syringe

Mouse scale

70% ethanol

Procedure:

Preparation of Dosing Solution:

Calculate the required amount of cadaverine based on the average weight of the mice and

the desired dose (e.g., 100 mg/kg).

Dissolve the cadaverine dihydrochloride in sterile PBS to the desired final concentration

(e.g., 10 mg/mL). Ensure it is fully dissolved.

Draw the calculated volume into the 1 mL syringe attached to the feeding needle.

Animal Handling and Dosing:

Weigh the mouse to determine the exact volume to be administered.

Gently restrain the mouse by scruffing the neck and back to immobilize the head and

body.

Position the mouse in a vertical position.

Moisten the feeding needle with sterile water or the dosing solution to lubricate it.

Insert the feeding needle into the diastema (the gap between the incisors and molars) and

gently advance it along the roof of the mouth towards the esophagus.

The needle should pass into the esophagus with minimal resistance. If resistance is felt,

withdraw and reposition.

Once the needle is in the stomach (indicated by the depth of insertion), slowly depress the

syringe plunger to deliver the solution.
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Gently remove the needle and return the mouse to its cage.

Post-Procedure Monitoring:

Monitor the animal for at least 30 minutes for any signs of distress, such as labored

breathing or regurgitation.

Objective: To deliver cadaverine into the peritoneal cavity for rapid systemic absorption.

Materials:

Cadaverine dihydrochloride

Sterile 0.9% saline

25-gauge needle

1 mL or 3 mL syringe

Rat scale

70% ethanol

Procedure:

Preparation of Dosing Solution:

Prepare a sterile solution of cadaverine in 0.9% saline at the desired concentration (e.g., 5

mg/mL).

Animal Handling and Injection:

Weigh the rat to calculate the precise injection volume.

Properly restrain the rat, exposing the abdomen. One common method is to have the rat's

head pointing downwards.

Locate the injection site in the lower right or left quadrant of the abdomen to avoid hitting

the bladder or cecum.
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Wipe the injection site with 70% ethanol.

Insert the needle at a 30-45 degree angle into the peritoneal cavity.

Gently pull back on the plunger to ensure no fluid (blood or urine) is aspirated.

If the aspiration is clear, slowly inject the solution.

Withdraw the needle and return the rat to its cage.

Post-Procedure Monitoring:

Observe the animal for any signs of pain, inflammation at the injection site, or adverse

systemic reactions.
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Caption: General workflow for administering a compound to an animal model.
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Caption: A potential signaling pathway for polyamines like cadaverine.

To cite this document: BenchChem. [Application Notes and Protocols for Cadaverine
Delivery in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194925#cadiamine-delivery-methods-in-animal-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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